1-(2-Oxo-2-(phenethylamino)ethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-oxo-2-(2-phenylethylamino)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H23N3O2/c17-16(21)14-7-10-19(11-8-14)12-15(20)18-9-6-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H2,17,21)(H,18,20)
• InChI Key: NCGKALDZUIHPDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CC(=O)NCCC2=CC=CC=C2
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

Synthesis Analysis

A new compound, N-(2-oxo-2-(10H-phenothiazin-10-yl)ethyl)piperidine-1-carboxamide (PTZ–PIP) was synthesized and characterized by Fourier transform infrared spectroscopy (FTIR), nuclear magnetic resonance spectroscopy (1H and 13C NMR) and mass spectrometry.

Molecular Structure Analysis

The molecular structure of the compound (PTZ–PIP) was confirmed by single-crystal X-ray crystallographic studies. The compound (PTZ–PIP) was crystallized in a monoclinic crystal system with a space group of C 2.

Chemical Reactions Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Physical And Chemical Properties Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Scientific Research Applications

Anticancer Activity

• PTZ–PIP has been investigated for its anticancer properties. Cancer remains a significant global health challenge, and the development of effective drugs is crucial. PTZ–PIP shows promise as a potential chemotherapeutic agent. .

Mechanism of Action

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction. Both piperine and piperidine lead to inhibition of cell migration and help in cell cycle arrest to inhibit survivability of cancer cells.

Safety and Hazards

According to a safety data sheet, this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed.

Future Directions

Continuous research has been going on to identify better and more potent drugs for cancer treatment. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.